Cas no 2703772-78-3 (3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid)
3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-33342117
- 2703772-78-3
- 3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
- 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
-
- Inchi: 1S/C12H9F3N2O4/c13-12(14,15)7-2-1-6(10(19)20)5-8(7)17-4-3-9(18)16-11(17)21/h1-2,5H,3-4H2,(H,19,20)(H,16,18,21)
- InChI Key: GWZUCGQWZHNLAA-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(=O)O)=CC=1N1C(NC(CC1)=O)=O)(F)F
Computed Properties
- Exact Mass: 302.05144126g/mol
- Monoisotopic Mass: 302.05144126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 86.7Ų
3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33342117-0.05g |
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid |
2703772-78-3 | 95.0% | 0.05g |
$252.0 | 2025-03-18 | |
| Enamine | EN300-33342117-0.1g |
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid |
2703772-78-3 | 95.0% | 0.1g |
$376.0 | 2025-03-18 | |
| Enamine | EN300-33342117-0.25g |
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid |
2703772-78-3 | 95.0% | 0.25g |
$538.0 | 2025-03-18 | |
| Enamine | EN300-33342117-0.5g |
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid |
2703772-78-3 | 95.0% | 0.5g |
$847.0 | 2025-03-18 | |
| Enamine | EN300-33342117-1g |
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid |
2703772-78-3 | 93% | 1g |
$1086.0 | 2023-09-04 | |
| Enamine | EN300-33342117-2.5g |
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid |
2703772-78-3 | 95.0% | 2.5g |
$2127.0 | 2025-03-18 | |
| Enamine | EN300-33342117-5g |
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid |
2703772-78-3 | 93% | 5g |
$3147.0 | 2023-09-04 | |
| Enamine | EN300-33342117-10g |
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid |
2703772-78-3 | 93% | 10g |
$4667.0 | 2023-09-04 | |
| Enamine | EN300-33342117-1.0g |
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid |
2703772-78-3 | 95.0% | 1.0g |
$1086.0 | 2025-03-18 | |
| Enamine | EN300-33342117-5.0g |
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid |
2703772-78-3 | 95.0% | 5.0g |
$3147.0 | 2025-03-18 |
3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
Introduction to 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid (CAS No. 2703772-78-3)
3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid, with the CAS number 2703772-78-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a diazine ring, which contribute to its potential biological activities and therapeutic applications.
The chemical structure of 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid is particularly noteworthy. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it a valuable candidate for drug development. The diazine ring, on the other hand, provides additional functional groups that can be modified to optimize the compound's pharmacological properties.
Recent studies have explored the potential of 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial enzymes responsible for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.
In addition to its anti-inflammatory properties, 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for developing new anticancer drugs.
The pharmacokinetic properties of 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Furthermore, its low toxicity profile and minimal side effects make it an attractive option for long-term therapeutic use.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.
In conclusion, 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid (CAS No. 2703772-78-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing new drugs to treat inflammatory diseases and cancer. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential.
2703772-78-3 (3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)